Cas no 1554500-09-2 (4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid)

• Product Name: 4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid
• CAS No: 1554500-09-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6011597
• PubChem ID: 81798082
• Update Time: 2025-06-10

4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid
• 1554500-09-2
• AKOS020779101
• EN300-1448971
• 4-[ethyl(prop-2-yn-1-yl)amino]-6-methylpyridine-3-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-4-6-14(5-2)11-7-9(3)13-8-10(11)12(15)16/h1,7-8H,5-6H2,2-3H3,(H,15,16)
• InChI Key： BQVKYKGBXYLHIT-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)C=C1N(CC#C)CC)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.4Ų

Additional information on 4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid

Introduction to 4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid (CAS No. 1554500-09-2)

4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid, identified by its CAS number 1554500-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and utility in medicinal chemistry. The unique structural features of this compound, including its ethyl and propargyl substituents, as well as its amino and carboxylic acid functional groups, contribute to its potential as a versatile intermediate in the synthesis of more complex pharmacophores.

The 4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid structure presents an intriguing scaffold for drug discovery efforts. The presence of a propargyl group (propyne derivative) at the 2-position of the pyridine ring introduces reactivity that can be exploited for further functionalization, making it a valuable building block in the construction of novel heterocyclic compounds. Additionally, the combination of an amino group at the 4-position and a carboxylic acid at the 3-position provides multiple sites for chemical modification, enabling the development of derivatives with tailored biological properties.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects, among others. The 4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid molecule has been studied for its potential role in these areas, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways or receptor interactions. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological effects or serve as a lead compound for further optimization.

One of the most compelling aspects of 4-ethyl(prop-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis routes that leverage well-established methodologies in pharmaceutical chemistry. For instance, it can be synthesized by condensation reactions involving propargylamine derivatives with appropriately substituted pyridine precursors. This synthetic flexibility allows researchers to explore various structural modifications and optimize the compound's properties for specific applications.

The propargyl group in the molecule is particularly noteworthy due to its ability to participate in diverse chemical reactions, such as copper-catalyzed coupling reactions (e.g., Sonogashira coupling), which are widely used in medicinal chemistry for constructing carbon-carbon bonds. This reactivity makes 4-ethyl(prop-2-yn-1-yll)amino]-6-methylpyridine)-3-carboxylic acid a valuable intermediate for creating more complex molecular architectures. Furthermore, the methyl group at the 6-position enhances lipophilicity, which can be crucial for improving oral bioavailability and membrane permeability of drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-(ethyl(prop=2)-yn=1-yll)amino]-6-methylpyridine)-3-carboxylic acid with biological targets. These studies suggest that it may interact with proteins involved in metabolic pathways or signal transduction cascades relevant to human diseases. For example, computational docking experiments have indicated potential binding to enzymes such as kinases or phosphodiesterases, which are key targets in oncology and inflammatory diseases. Such insights provide a rational basis for designing derivatives with enhanced potency or selectivity.

The carboxylic acid group at the 3-position offers another avenue for functionalization. It can be converted into esters or amides, which are common pharmacophoric elements found in many approved drugs. These modifications can alter solubility properties and improve pharmacokinetic profiles, making them essential considerations during drug development. Additionally, the carboxylic acid functionality allows for salt formation, which can enhance stability and formulation flexibility.

In academic research circles, 4-(ethyl(prop=2)-yn=1-yll)amino]-6-methylpyridine)-3-carboxylic acid has been explored as a precursor for more complex scaffolds through heterocyclic transformations. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce additional aryl or vinyl groups at various positions on the pyridine ring. These modifications have led to novel derivatives with enhanced biological activity or improved pharmacological properties. Such studies underscore the compound's potential as a starting point for generating libraries of compounds suitable for high-throughput screening.

The pharmaceutical industry has also shown interest in 4-(ethyl(prop=2)-yn=1-yll)amino]-6-methylpyridine)-3-carboxylic acid due to its structural similarity to known drug candidates. Its molecular framework shares common features with molecules that have demonstrated efficacy in treating conditions such as cancer or neurodegenerative disorders. By leveraging this similarity, medicinal chemists aim to develop next-generation therapeutics with improved efficacy and reduced side effects. The compound's versatility as an intermediate makes it an attractive candidate for further exploration in drug discovery programs.

From a synthetic chemistry perspective, one notable aspect of 4-(ethyl(prop=2)-yn=1-yll)amino]-6-methylpyridine)-3-carboxylic acid is its amenability to asymmetric synthesis if chiral centers are introduced during preparation. Asymmetric methods allow for the production of enantiomerically pure compounds, which are often required for optimal pharmacological activity while minimizing unwanted side effects. Advances in catalytic asymmetric reactions have made it possible to incorporate chirality into complex molecules efficiently, opening up new possibilities for developing enantiomerically enriched derivatives.

The future prospects of 4-(ethyl(prop=2)-yn=1-yll)amino]-6-methylpyridine)-3-carboxylic acid are promising given its structural versatility and potential biological relevance. Ongoing research efforts are focused on optimizing synthetic routes to improve yield and scalability while exploring novel derivatives through combinatorial chemistry approaches. By integrating computational modeling with experimental validation, scientists aim to accelerate the discovery process and identify lead compounds with significant therapeutic potential.